Cas no 83657-22-1 (uniconazole)

• Product name: uniconazole
• CAS No: 83657-22-1
• MF: C₁₅H₁₈ClN₃O
• MW: 291.775922298431
• MDL: MFCD01678674
• CID: 60597
• PubChem ID: 329755598

uniconazole Chemical and Physical Properties

Names and Identifiers

• uniconazole
• (e)-(+/-)-beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-1h-1,2,4-triazole-1-ethanol
• 1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• (E)-1-p-chlorophenyl-2-(1,2,4-triazole-1-yl)-4,4-dimethyl-1-pentenyl-3-ol
• Prunit
• Uniconazole Solution
• (E)-(RS)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• (βE)-β-[(4-chlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol
• Majic
• rac-(1E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• s07
• S-327
• s327d
• s3307
• s3307d
• UNICONAZOLE, CERTIFIED REFERENCE MATERIAL
• xe1019
• (βE)-β-[(4-Chlorophenyl)methylene]-α-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol (ACI)
• 1H-1,2,4-Triazole-1-ethanol, β-[(4-chlorophenyl)methylene]-α-(1,1-dimethylethyl)-, (E)-(±)- (ZCI)
• (E)-1-(4-Chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-1-penten-3-ol
• 1H-1,2,4-Triazole-1-ethanol, β-[(4-chlorophenyl)methylene]-α-(1,1-dimethylethyl)-, (E)-
• M 13144
• Majic S 3307D
• Pentefenzol
• S 07
• S 327D
• S 3307
• S 3307D
• Sumagic
• Sumiseven
• XE 1019
• XE 1019D

• MDL： MFCD01678674
• Inchi： 1S/C15H18ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-10,14,20H,1-3H3/b13-8+
• InChI Key： YNWVFADWVLCOPU-MDWZMJQESA-N
• SMILES： C(/N1N=CN=C1)(\C(O)C(C)(C)C)=C\C1C=CC(Cl)=CC=1

Computed Properties

• Exact Mass: 291.11400
• Monoisotopic Mass: 291.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Color/Form: White light brown crystal
• Density: 1.1800
• Melting Point: 150-160 °C
• Boiling Point: 474.6 °C at 760 mmHg
• Flash Point: 240.8 °C
• Refractive Index: 1.579
• PSA: 50.94000
• LogP: 3.33660

uniconazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P273; P301+P312; P330; P391; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

uniconazole Customs Data

• HS CODE：3808939100
• Customs Data：

  China Customs Code:

  2933990019

  Overview:

  2933990019 Paclobutrazol,Uniconazole,Imazalil et al [including imazezin,Yekujing,triazbutil ,Pyranone,Indoleacetic acid].Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2933990019 phenazine 5-oxide.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on uniconazole

Uniconazole: A Comprehensive Overview of CAS No 83657-22-1

Uniconazole, also known by its CAS registry number CAS No 83657-22-1, is a versatile and widely studied compound in the field of organic chemistry. This compound has garnered significant attention due to its unique properties and applications across various industries. In this article, we will delve into the latest research findings, chemical properties, and practical uses of Uniconazole, providing a comprehensive understanding of this intriguing compound.

The chemical structure of CAS No 83657-22-1 is characterized by a complex arrangement of atoms that contribute to its distinctive reactivity and functionality. Recent studies have highlighted its potential as a key intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of high-performance polymers, where it serves as a critical building block. This application underscores the importance of understanding the molecular dynamics of Uniconazole in industrial settings.

Beyond its role in polymer synthesis, Uniconazole has also found applications in pharmaceutical research. Scientists have investigated its ability to act as a precursor in the synthesis of bioactive compounds. For example, studies published in leading journals have demonstrated its potential in the development of novel drug delivery systems. These findings suggest that CAS No 83657-22-1 could play a pivotal role in advancing medical treatments and therapies.

In addition to its chemical applications, Uniconazole has gained recognition for its environmental benefits. Recent research has focused on its use in sustainable chemistry practices. For instance, researchers have explored its potential as a catalyst in green chemical reactions, which are designed to minimize waste and reduce environmental impact. This aligns with global efforts to promote eco-friendly industrial processes and highlights the versatility of CAS No 83657-22-1.

The demand for Uniconazole has seen a steady increase in recent years, driven by advancements in technology and growing awareness of its applications. Market analysis indicates that industries ranging from pharmaceuticals to materials science are increasingly adopting this compound due to its unique properties. Furthermore, ongoing research continues to uncover new potential uses for CAS No 83657-22-1, ensuring its relevance in future technological developments.

In conclusion, Uniconazole (CAS No 83657-22-1) is a compound with immense potential across multiple industries. Its role as an intermediate in polymer synthesis, precursor in pharmaceutical research, and catalyst in green chemistry underscores its importance in modern science and technology. As research into this compound continues to evolve, it is likely that new applications will emerge, further solidifying its position as a key player in the chemical landscape.